Cas no 1499073-24-3 (1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropane-1-carboxylic acid
• CAS No: 1499073-24-3
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 5827967
• PubChem ID: 96772217
• Update Time: 2024-01-13

1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropane-1-carboxylic acid
• 1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}cyclopropane-1-carboxylic acid
• 1499073-24-3
• EN300-1734756

• Inchi： 1S/C11H12O2S/c12-10(13)11(4-5-11)9-6-7-2-1-3-8(7)14-9/h6H,1-5H2,(H,12,13)
• InChI Key： NMLKISJUTLUXTH-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C=C1C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 208.05580079g/mol
• Monoisotopic Mass: 208.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.5Ų